2-(4-ethoxy-3-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine
Overview
Description
2-(4-ethoxy-3-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine, also known as EMD 534085, is a synthetic compound with potential applications in scientific research. This compound has been studied for its mechanism of action and biochemical and physiological effects, as well as its advantages and limitations for lab experiments.
Mechanism of Action
The mechanism of action of 2-(4-ethoxy-3-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine 534085 is complex and not fully understood. However, it is thought to act as a partial agonist at the dopamine D2 receptor and as a modulator of the sigma-1 receptor. These actions may contribute to its effects on behavior and physiology.
Biochemical and Physiological Effects:
2-(4-ethoxy-3-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine 534085 has been shown to have a range of biochemical and physiological effects in animal models. These effects include alterations in locomotor activity, anxiety-like behavior, and drug-seeking behavior. Additionally, 2-(4-ethoxy-3-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine 534085 has been shown to modulate neurotransmitter release in the brain, including dopamine and glutamate.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-ethoxy-3-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine 534085 is its potential use as a tool compound in scientific research. Its ability to modulate specific receptors in the brain may allow researchers to investigate the role of these receptors in various physiological and pathological processes. However, one limitation is the lack of data on its safety and toxicity. Further research is needed to determine its safety profile and potential side effects.
Future Directions
There are several potential future directions for research on 2-(4-ethoxy-3-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine 534085. One area of interest is its potential use in the treatment of addiction and other psychiatric disorders. Additionally, further research is needed to fully understand its mechanism of action and potential side effects. Finally, the development of new analogs of 2-(4-ethoxy-3-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine 534085 may lead to compounds with improved efficacy and safety profiles.
Scientific Research Applications
2-(4-ethoxy-3-methoxyphenyl)-4,4-diphenyl-1,4-dihydro-2H-3,1-benzoxazine 534085 has been studied for its potential use as a tool compound in scientific research. Specifically, it has been investigated for its ability to modulate the activity of certain receptors in the brain, including the dopamine D2 receptor and the sigma-1 receptor. These receptors are involved in a variety of physiological and pathological processes, including addiction, depression, and anxiety.
properties
IUPAC Name |
2-(4-ethoxy-3-methoxyphenyl)-4,4-diphenyl-1,2-dihydro-3,1-benzoxazine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C29H27NO3/c1-3-32-26-19-18-21(20-27(26)31-2)28-30-25-17-11-10-16-24(25)29(33-28,22-12-6-4-7-13-22)23-14-8-5-9-15-23/h4-20,28,30H,3H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MFPPOWAYQGVVNC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)C2NC3=CC=CC=C3C(O2)(C4=CC=CC=C4)C5=CC=CC=C5)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H27NO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![ethyl [5-({3-phenyl-3-[(trifluoroacetyl)amino]propanoyl}amino)-1,3,4-thiadiazol-2-yl]acetate](/img/structure/B4298146.png)
![4-ethyl-1-(2-hydroxyethyl)-7,9-dimethyl-3-phenyl-1,4-dihydro[1,2,4]triazino[3,4-f]purine-6,8(7H,9H)-dione](/img/structure/B4298147.png)
![2-{[6-methyl-4-(trifluoromethyl)-5,6,7,8-tetrahydroquinazolin-2-yl]thio}-6,8-dioxabicyclo[3.2.1]octan-4-one](/img/structure/B4298155.png)
![10-decyl-1-nitro-3-phenoxydibenzo[b,f][1,4]oxazepin-11(10H)-one](/img/structure/B4298177.png)
![3-chloro-N-{4-[chloro(difluoro)methoxy]phenyl}-5-(2-methoxyphenyl)-N-methyl-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-2-carboxamide](/img/structure/B4298185.png)
![5-[4-(heptyloxy)-3-methoxyphenyl]-2,2-dimethyl-2,3,5,6-tetrahydrobenzo[a]phenanthridin-4(1H)-one](/img/structure/B4298190.png)
![N-[2,5-dioxo-1-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)imidazolidin-4-yl]-4-fluorobenzamide](/img/structure/B4298192.png)
![N-[2,5-dioxo-1-[4-(trifluoromethoxy)phenyl]-4-(trifluoromethyl)imidazolidin-4-yl]nicotinamide](/img/structure/B4298193.png)
![ethyl 4,6-diphenyl-3-(1H-pyrrol-1-yl)thieno[2,3-b]pyridine-2-carboxylate](/img/structure/B4298236.png)
